![molecular formula C8H8N2O2S B184383 1-(3-Carboxyphenyl)-2-thiourea CAS No. 37182-75-5](/img/structure/B184383.png)
1-(3-Carboxyphenyl)-2-thiourea
Overview
Description
1-(3-Carboxyphenyl)-2-thiourea (CPTU) is an organic compound used in a variety of scientific applications. It is an aromatic heterocyclic compound containing a thiourea group and a carboxyphenyl group. CPTU is an important reagent in organic synthesis and has various applications in scientific research.
Scientific Research Applications
Synthesis and Chemical Applications
- Thioureas, including 1-(3-Carboxyphenyl)-2-thiourea, play a significant role in organic chemistry. For instance, thioureas are involved in [3+2] cycloaddition with donor-acceptor cyclopropanes, leading to the efficient production of 2-amino-4,5-dihydrothiophenes. These compounds are crucial in various organic transformations and can be used to produce heterocyclic cores, demonstrating their versatility in synthetic chemistry (Xie et al., 2019).
Coordination Chemistry and Molecular Docking Studies
- Thiourea derivatives, including those similar to this compound, have been studied for their ability to form complexes with metals. These complexes exhibit interesting properties such as interaction with DNA and potential as antioxidants. Molecular docking studies of these complexes have shown strong interactions with specific proteins, which could have implications in pharmaceuticals (Hussain et al., 2020).
Structural and Biological Aspects
- The structural diversity of 1-(acyl/aroyl)-3-(substituted) thioureas, a category that includes this compound, makes them important in various fields such as ion sensors, corrosion inhibitors, and pharmaceuticals. Their medicinal applications, in particular, have seen significant advancements, indicating their potential in drug development and other biological applications (Saeed et al., 2017).
Enzyme Inhibition and Sensing Applications
- Thiourea derivatives are efficient enzyme inhibitors and can act as sensors for toxic metals like mercury. This highlights their potential in biomedical research, especially in developing therapeutic agents and diagnostic tools (Rahman et al., 2021).
Chiral Solvating Agents in NMR Spectroscopy
- Certain thiourea derivatives have been used as chiral solvating agents (CSAs) for enantiodifferentiation of amino acid derivatives in NMR spectroscopy. This application is crucial in stereochemical analysis, relevant in drug discovery and the development of chiral pharmaceuticals (Recchimurzo et al., 2020).
Cytotoxicity Studies and Anticancer Potential
- Thiourea derivatives have been investigated for their cytotoxicity against various cancer cell lines, suggesting their potential use in anticancer therapies. This research is vital for the development of new chemotherapeutic agents (Ruswanto et al., 2015).
Mechanism of Action
Target of Action
It’s structurally related to ertapenem , a carbapenem antibiotic that targets bacterial penicillin-binding proteins (PBPs) . PBPs play a crucial role in the synthesis of peptidoglycan, an essential component of bacterial cell walls .
Mode of Action
Ertapenem, a structurally related compound, exhibits a bactericidal mode of action by binding to and inhibiting bacterial pbps . Upon binding to PBPs, Ertapenem inhibits bacterial cell wall synthesis .
Biochemical Pathways
The biosynthesis of aromatic amino acids and their derivatives, such as folic acid and ubiquinones, is a major enzyme network in nature . This pathway is the source of precursors for numerous phenylpropanoid compounds, lignins, auxins, tannins, and other secondary metabolites .
Pharmacokinetics
Ertapenem, a structurally related compound, has a bioavailability of 90% when administered intramuscularly . Its elimination half-life is approximately 4 hours, and it is excreted primarily through the kidneys (80%) and feces (10%) .
Result of Action
Ertapenem, a structurally related compound, is effective against a wide range of gram-positive and gram-negative aerobic and anaerobic bacteria . It is used to treat various bacterial infections .
Action Environment
The fluorescence quenching of certain organic molecules by various quenchers, including aromatic amines, is known to be affected by various factors such as temperature, viscosity, and solvent polarity .
Properties
IUPAC Name |
3-(carbamothioylamino)benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O2S/c9-8(13)10-6-3-1-2-5(4-6)7(11)12/h1-4H,(H,11,12)(H3,9,10,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRQJYVACDJEUDZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)NC(=S)N)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20356218 | |
Record name | 1-(3-Carboxyphenyl)-2-thiourea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20356218 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
37182-75-5 | |
Record name | 1-(3-Carboxyphenyl)-2-thiourea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20356218 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(3-Carboxyphenyl)-2-thiourea | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How does 1-(3-Carboxyphenyl)-2-thiourea interact with Hg(II) and what are the implications of this interaction for mercury removal?
A1: this compound (CPTU) demonstrates a strong affinity for Hg(II) ions in aqueous solutions. While the exact mechanism is not fully detailed in the paper, the interaction likely involves the sulfur atom in the thiourea group. This group is known to act as a soft base, readily forming stable complexes with soft acids like Hg(II) []. This interaction leads to the effective capture and removal of Hg(II) from the water.
Q2: What is the impact of immobilizing this compound on mesoporous silica (SBA-15) for Hg(II) removal?
A2: Grafting CPTU onto the SBA-15 mesoporous silica significantly enhances its ability to remove Hg(II) from water. The high surface area of SBA-15 provides ample sites for CPTU attachment, maximizing the available sites for Hg(II) binding []. This results in a high adsorption capacity, making the CPTU-functionalized material a promising solution for mercury removal.
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